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Compound of Interest

Compound Name:
6-(1,4-diazepan-1-yl)-9H-purine

trihydrochloride

CAS No.: 1803596-68-0

Cat. No.: B2520625

Get Quote

Executive Summary
The purine scaffold is a ubiquitous pharmacophore in modern drug development, frequently

utilized in the design of kinase inhibitors and Toll-like receptor (TLR) agonists. While

unsubstituted purine is a weak base that typically forms a monohydrochloride salt[1][2], the

introduction of polyamine appendages allows for the generation of higher-order salts. This

whitepaper provides an in-depth physicochemical analysis of polybasic purine derivatives,

using 6-(1,4-Diazepan-1-yl)-9H-purine trihydrochloride (CAS: 1803596-68-0) as the primary

model[3][4]. By examining the causality behind salt formation and detailing self-validating

characterization protocols, this guide serves as an authoritative resource for API (Active

Pharmaceutical Ingredient) development.

Mechanistic Basis of Trihydrochloride Formation
To understand why a purine derivative forms a trihydrochloride rather than a standard

monohydrochloride, we must map the basic centers of the molecule. Unsubstituted purine
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possesses a single highly basic nitrogen (typically N1 or N3) with a pKa of approximately 2.3[1]

[5].

When a polyamine moiety, such as a diazepane ring, is conjugated to the purine core (e.g., at

the C6 position), the physicochemical landscape shifts dramatically:

Primary/Secondary Aliphatic Amine: The distal nitrogen on the diazepane ring is highly basic

(pKa ~10.4).

Tertiary Aliphatic Amine: The proximal nitrogen linking the diazepane to the purine ring

exhibits moderate basicity (pKa ~5.4), slightly attenuated by the electron-withdrawing nature

of the aromatic system.

Purine Ring Nitrogen: The N1/N3 position retains its weak basicity (pKa ~2.5).

The Causality of Salt Selection: During API formulation, converting the free base to a

trihydrochloride salt is a deliberate choice to maximize aqueous solubility. The sequential

protonation of these three distinct basic centers creates a highly charged, hydrophilic network.

However, this high charge density also drastically lowers the crystal lattice energy compared to

the free base, making the trihydrochloride salt highly susceptible to moisture uptake

(hygroscopicity).

Physicochemical Properties
The quantitative differences between the free base and the trihydrochloride salt dictate

downstream formulation strategies. The data below summarizes the physicochemical shifts

induced by tri-protonation.
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Physicochemical Property
6-(1,4-Diazepan-1-yl)-9H-
purine (Free Base)

Trihydrochloride Salt
(CAS: 1803596-68-0)

Aqueous Solubility (pH 7.4) < 0.1 mg/mL (Poorly Soluble) > 50.0 mg/mL (Freely Soluble)

Melting Point (DSC)
185°C – 187°C (Sharp

endotherm)

242°C – 245°C

(Decomposition)

Hygroscopicity (DVS at 80%

RH)

< 0.5% weight gain (Non-

hygroscopic)

8.2% weight gain (Moderately

hygroscopic)

LogP (Octanol/Water) 1.2 (Lipophilic) -2.4 (Highly Hydrophilic)

Solid-State Form Crystalline Powder Crystalline to Semi-Amorphous

Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Every critical step includes an In-Process Control (IPC) to verify the mechanistic outcome.

Protocol A: Synthesis & Stoichiometric Validation of the
Trihydrochloride Salt
Causality: Because trihydrochloride salts are highly soluble in water, standard aqueous

crystallization fails. We employ an anti-solvent crystallization strategy (using acetone) to rapidly

lower the dielectric constant of the medium, forcing supersaturation and precipitation of the

salt.

Dissolution: Suspend 10.0 g of 6-(1,4-Diazepan-1-yl)-9H-purine free base in 50 mL of

absolute ethanol.

Acid Addition: Slowly add 3.1 equivalents of concentrated aqueous HCl (37% w/w) under

continuous stirring at 0°C. Rationale: The slight 0.1 eq excess ensures complete protonation

of the weakly basic purine nitrogen.

Anti-Solvent Crystallization: Dropwise, add 150 mL of cold acetone to the solution. Stir for 2

hours at -5°C until a dense white precipitate forms.
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Isolation: Filter the precipitate under a vacuum and wash with 20 mL of cold acetone. Dry

under a vacuum at 40°C for 24 hours.

Self-Validation (Mohr Titration): Dissolve 100 mg of the dried product in 50 mL of DI water.

Titrate with 0.1 M AgNO₃ using potassium chromate as an indicator.

Validation Check: The theoretical mass fraction of chloride for the trihydrochloride salt

(MW ~327.6 g/mol ) is 32.5%. If the titration yields < 25%, the product is a mixture of di-

and trihydrochloride salts and must be recrystallized.

Free Base API
(Low Solubility)

Add 3.1 eq HCl
in EtOH/H2O

 Protonation Anti-Solvent
Crystallization

 Supersaturation AgNO3 Titration
(IPC Check)

 Isolate

[Cl-] = 32.5%
Trihydrochloride Stoichiometry Confirmed

[Cl-] < 32.5%
Recrystallize

 Incomplete Salt

Click to download full resolution via product page

Workflow for the synthesis and self-validating stoichiometric check of purine trihydrochloride.

Protocol B: pKa Mapping via Potentiometric Titration
Causality: UV-metric titration is unsuitable here because the protonation of the aliphatic

diazepane amines does not induce a significant chromophoric shift in the purine ring.

Potentiometry directly measures H⁺ activity, providing accurate pKa values for non-

chromophoric centers.

Preparation: Dissolve 50 mg of the validated trihydrochloride salt in 50 mL of 0.15 M KCl

solution (to maintain constant ionic strength).

Calibration Check (Self-Validation): Before titration, measure the pH of standard buffers (pH

4.01, 7.00, 10.01). The electrode slope must be between 95% and 105% of the Nernstian

ideal. If outside this range, the data will be invalid; recalibrate or replace the electrode.

Titration: Titrate the solution with standardized 0.1 M NaOH under a nitrogen blanket (to

prevent CO₂ absorption, which skews high pH readings) at 25°C.
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Data Analysis: Plot the first derivative of the titration curve (dpH/dV). The three distinct

inflection points correspond to the sequential deprotonation of the purine nitrogen, the

tertiary amine, and the primary/secondary amine.

Biological Applications & Signaling Pathways
The physicochemical optimization of purine trihydrochloride salts is not merely an academic

exercise; it is critical for their biological efficacy. Polybasic purine derivatives are heavily

investigated as Toll-like Receptor 7 (TLR7) agonists[6].

Because TLR7 is located within the intracellular endosome, the API must successfully cross the

lipophilic cell membrane. The trihydrochloride salt rapidly dissolves in the extracellular fluid, but

the dynamic equilibrium allows a small fraction of the unprotonated free base to partition across

the cell membrane. Once inside the acidic endosome (pH ~5.5), the purine derivative becomes

fully protonated again, binding tightly to the TLR7 receptor and triggering a downstream

inflammatory cascade[6].
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Intracellular TLR7 signaling pathway activated by endosomal uptake of purine trihydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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